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Compound of Interest |

4-(2-Methylphenoxy)piperidine
Compound Name:

hydrochloride
CAS No.: 65367-95-5
Cat. No.: B1318313

Get Quote

Introduction

4-(2-Methylphenoxy)piperidine hydrochloride is a heterocyclic organic compound with
potential applications in pharmaceutical research and drug development.[1] As a derivative of
piperidine, a common scaffold in medicinal chemistry, this compound serves as a valuable
building block for the synthesis of more complex molecules. Its hydrochloride salt form
generally enhances solubility and stability, making it suitable for various experimental settings.

[2]

These application notes provide a comprehensive guide for researchers, scientists, and drug
development professionals on the safe handling, storage, and laboratory use of 4-(2-
Methylphenoxy)piperidine hydrochloride. The protocols outlined herein are designed to
ensure the integrity of the compound and the safety of laboratory personnel. Given the
absence of a specific, detailed Safety Data Sheet (SDS) for this particular compound at the
time of publication, the following recommendations are synthesized from best practices for
handling piperidine derivatives and their hydrochloride salts, supported by available chemical
data.[3][4][5]
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Physicochemical Properties

A clear understanding of the physicochemical properties of 4-(2-Methylphenoxy)piperidine

hydrochloride is fundamental to its appropriate handling and use in experimental design.

Property Value Source(s)
CAS Number 65367-95-5 [6]
Molecular Formula C12H1sCINO [6]
Molecular Weight 227.74 g/mol [6]

White to off-white solid (typical
Appearance o
for similar compounds)

General chemical knowledge

Solubility Likely soluble in water.[3][7]

Based on similar piperidine

hydrochloride salts

2-8°C recommended for long-
Storage Temperature
term storage.

[7]

Safety and Handling

As a precautionary measure, 4-(2-Methylphenoxy)piperidine hydrochloride should be

handled with the care afforded to all research chemicals of unknown toxicity. The following

guidelines are based on the hazard profiles of similar piperidine hydrochloride compounds.[5]

[8]

Hazard Identification

Based on analogous compounds, 4-(2-Methylphenoxy)piperidine hydrochloride may be

classified with the following hazards:
o Harmful if swallowed.[4][9]
e Causes skin irritation.[5][8]

» Causes serious eye irritation/damage.[5][8]

© 2026 BenchChem. All rights reserved. 2/9

Tech Support


https://www.benchchem.com/product/b1318313/docs?utm_src=pdf-body#application-notes-and-protocols-for-4-2-methylphenoxy-piperidine-hydrochloride
https://www.benchchem.com/product/b1318313/docs?utm_src=pdf-body#application-notes-and-protocols-for-4-2-methylphenoxy-piperidine-hydrochloride
https://www.calpaclab.com/4-2-methylphenoxy-piperidine-hydrochloride-1-gram-reagent-grade/ala-m479319-1g
https://www.calpaclab.com/4-2-methylphenoxy-piperidine-hydrochloride-1-gram-reagent-grade/ala-m479319-1g
https://www.calpaclab.com/4-2-methylphenoxy-piperidine-hydrochloride-1-gram-reagent-grade/ala-m479319-1g
https://www.fishersci.com/store/msds?partNumber=AAA13243&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.daicelpharmastandards.com/product/4-methylene-piperidine-hydrochloride/
https://www.daicelpharmastandards.com/product/4-methylene-piperidine-hydrochloride/
https://www.benchchem.com/product/b1318313/docs?utm_src=pdf-body#application-notes-and-protocols-for-4-2-methylphenoxy-piperidine-hydrochloride
https://static.cymitquimica.com/products/10/pdf/sds-F306113.pdf
https://www.sigmaaldrich.com/SG/en/sds/aldrich/h42206
https://www.benchchem.com/product/b1318313/docs?utm_src=pdf-body#application-notes-and-protocols-for-4-2-methylphenoxy-piperidine-hydrochloride
https://www.cdhfinechemical.com/images/product/msds/37_1345727121_PIPERIDINEHYDROCHLORIDECASNO6091-44-7MSDS.pdf
https://fluorochem.co.uk/product/F333956/
https://static.cymitquimica.com/products/10/pdf/sds-F306113.pdf
https://www.sigmaaldrich.com/SG/en/sds/aldrich/h42206
https://static.cymitquimica.com/products/10/pdf/sds-F306113.pdf
https://www.sigmaaldrich.com/SG/en/sds/aldrich/h42206
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1318313?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

e May cause respiratory irritation.[5][8]

Personal Protective Equipment (PPE)

A risk assessment should be conducted before handling. The following PPE is mandatory:

Eye Protection: Chemical safety goggles or a face shield.[4]

o Hand Protection: Chemical-resistant gloves (e.g., nitrile). Gloves must be inspected before
use and disposed of properly after.[4]

o Body Protection: A laboratory coat and, for larger quantities or when generating dust, a
chemical-resistant apron or suit.[4]

o Respiratory Protection: For operations that may generate dust or aerosols, a NIOSH-
approved respirator is recommended.[4]

Engineering Controls

o All handling of solid 4-(2-Methylphenoxy)piperidine hydrochloride should be conducted in
a certified chemical fume hood to minimize inhalation exposure.[10]

o Ensure adequate ventilation in the laboratory.[3]

e An eyewash station and safety shower must be readily accessible.

Emergency First Aid Procedures

e |If Swallowed: Rinse mouth with water. Do NOT induce vomiting. Immediately call a POISON
CENTER or doctor.[4][10]

« If on Skin: Immediately remove all contaminated clothing. Rinse skin with plenty of water and
soap.[5][10]

« If Inhaled: Move the person to fresh air and keep them comfortable for breathing. Call a
POISON CENTER or doctor if you feel unwell.[5][10]

 If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing. Immediately call a POISON CENTER or doctor.[5][10]
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Laboratory Protocols

Adherence to standardized laboratory protocols is crucial for obtaining reliable and
reproducible experimental results while maintaining a safe working environment.

Receiving and Initial Inspection
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Figure 2: Decision-making process for the storage of 4-(2-Methylphenoxy)piperidine
hydrochloride.

o Short-term Storage: For routine use, store the solid compound in its original, tightly sealed
container in a cool, dry, and well-ventilated area. [1][11]Storage at 2-8°C is a prudent
measure.

e Long-term Storage: For archival purposes, store the solid at -20°C. Ensure the container is
tightly sealed to prevent moisture absorption.

e Incompatible Materials: Store away from strong oxidizing agents, strong acids, and bases.

[3]

Stability

e Solid State: As a hydrochloride salt, the compound is expected to be relatively stable in its
solid form when stored correctly. [12]* In Solution: The stability of this compound in various
solvents has not been formally reported. It is best practice to use freshly prepared solutions.
If solutions are to be stored, they should be protected from light and kept at 2-8°C for short
periods. A pilot stability study is recommended for any long-term storage of solutions.
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Disposal

All waste containing 4-(2-Methylphenoxy)piperidine hydrochloride must be treated as
hazardous waste and disposed of in accordance with all applicable local, regional, and national
regulations. [3][4][10]

e Solid Waste: Collect solid waste in a clearly labeled, sealed container.

o Liquid Waste: Collect liquid waste in a labeled, sealed, and appropriate solvent waste
container. Do not dispose of it down the drain. [3]* Disposal Vendor: Utilize a licensed
professional waste disposal service for final disposal. [4]

Conclusion

While 4-(2-Methylphenoxy)piperidine hydrochloride holds promise as a research chemical,
its handling and storage demand careful attention to safety and procedural detail. By following
the protocols and guidelines outlined in these application notes, researchers can ensure the
integrity of their experiments and the safety of their laboratory environment. It is imperative to
seek out a compound-specific Safety Data Sheet when it becomes available and to always
perform a risk assessment before commencing any new experimental work.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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